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Compound of Interest

Compound Name: (+)-JJ-74-138

Cat. No.: B15544473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-JJ-74-138 is a novel small molecule identified as a potent, non-competitive antagonist of

the Androgen Receptor (AR).[1][2] This technical guide provides a summary of its known

physicochemical properties, solubility characteristics, and detailed experimental protocols

relevant to its biological evaluation. The information presented is intended to support further

research and development of this compound as a potential therapeutic agent, particularly for

castration-resistant prostate cancer (CRPC).

Physicochemical Properties
While detailed experimental data on the physicochemical properties of (+)-JJ-74-138 are not

extensively published, the following information has been derived from its chemical structure.

The structure reveals a complex aromatic system with multiple nitrogen and oxygen

heteroatoms, suggesting a molecule with moderate polarity.
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Property Value Source

Molecular Formula C₂₄H₂₁N₃O₂ Calculated

Molecular Weight 399.45 g/mol Calculated

Chemical Structure [1]

Note: Properties such as melting point, boiling point, and pKa have not been reported in the

reviewed literature and would require experimental determination.

Solubility
The solubility of (+)-JJ-74-138 has been practically described in the context of its use in

biological assays.

Solvent Solubility Information Application

Dimethyl sulfoxide (DMSO)
Soluble; used as a vehicle for

in vitro and in vivo studies.[1]

Stock solution preparation for

cell culture experiments and as

a vehicle for animal

administration.[1]

Aqueous Media (e.g., cell

culture media, saline)

Limited solubility is inferred;

typically diluted from a DMSO

stock for final experimental

concentrations.

Used in cell-based assays and

for in vivo administration after

dilution from a DMSO stock.[1]

Experimental Protocols
The following are detailed methodologies for key experiments involving (+)-JJ-74-138, based

on published research.

Cell Viability Assay
This protocol is used to determine the effect of (+)-JJ-74-138 on the proliferation of prostate

cancer cell lines.

Methodology:
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Cell Seeding: Prostate cancer cells (e.g., LNCaP, C4-2, 22Rv1) are seeded in 96-well plates

at a density of 5,000 cells per well in their respective growth media.

Compound Treatment: After 24 hours, the cells are treated with varying concentrations of (+)-
JJ-74-138 (typically ranging from 0.1 to 10 µM) or a vehicle control (DMSO).

Incubation: The plates are incubated for a specified period (e.g., 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.

Viability Assessment: Cell viability is assessed using a commercial assay, such as the

CellTiter-Glo® Luminescent Cell Viability Assay (Promega), which measures ATP levels as

an indicator of metabolically active cells.

Data Analysis: Luminescence is measured using a plate reader, and the results are

normalized to the vehicle-treated control wells to determine the percentage of cell viability.

Western Blot Analysis
This protocol is employed to analyze the effect of (+)-JJ-74-138 on protein expression levels,

particularly the Androgen Receptor (AR).

Methodology:

Cell Lysis: Prostate cancer cells are treated with (+)-JJ-74-138 or vehicle control for a

specified time (e.g., 24-48 hours). Subsequently, cells are washed with ice-cold PBS and

lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

Protein Quantification: The total protein concentration in the cell lysates is determined using

a BCA protein assay.

SDS-PAGE and Transfer: Equal amounts of protein (e.g., 20-30 µg) are separated by sodium

dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a

polyvinylidene difluoride (PVDF) membrane.

Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin

(BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The
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membrane is then incubated with a primary antibody against the protein of interest (e.g., AR)

overnight at 4°C.

Detection: After washing with TBST, the membrane is incubated with a horseradish

peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The

protein bands are visualized using an enhanced chemiluminescence (ECL) detection

system.

Loading Control: The membrane is stripped and re-probed with an antibody for a loading

control protein (e.g., GAPDH or β-actin) to ensure equal protein loading.

In Vivo Xenograft Studies
This protocol describes the evaluation of (+)-JJ-74-138's anti-tumor efficacy in a mouse

xenograft model of prostate cancer.

Methodology:

Cell Implantation: Male immunodeficient mice (e.g., NOD-scid gamma mice) are

subcutaneously inoculated with a suspension of prostate cancer cells (e.g., 22Rv1) mixed

with Matrigel.

Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-

200 mm³). The mice are then randomized into treatment and control groups.

Drug Administration: (+)-JJ-74-138 is formulated in a vehicle (e.g., a mixture of DMSO,

Cremophor EL, and saline) and administered to the treatment group via a specific route

(e.g., intraperitoneal injection) at a predetermined dose and schedule (e.g., 10 mg/kg, daily).

The control group receives the vehicle only.

Monitoring: Tumor volume and body weight are measured regularly (e.g., twice a week).

Tumor volume is calculated using the formula: (Length × Width²)/2.

Endpoint: The study is terminated when tumors in the control group reach a predetermined

maximum size or at a specified time point. Tumors are then excised for further analysis.
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Signaling Pathway and Experimental Workflow
Diagrams
Proposed Mechanism of Action of (+)-JJ-74-138
The following diagram illustrates the proposed mechanism of action of (+)-JJ-74-138 as a non-

competitive antagonist of the Androgen Receptor.
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Caption: Mechanism of (+)-JJ-74-138 as a non-competitive AR antagonist.

General Workflow for In Vitro Evaluation
The following diagram outlines a typical experimental workflow for the in vitro characterization

of (+)-JJ-74-138.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15544473/docs?utm_src=pdf-body#technical-guide-physicochemical-and-solubility-profile-of-jj-74-138
https://www.benchchem.com/product/b15544473/docs?utm_src=pdf-body#technical-guide-physicochemical-and-solubility-profile-of-jj-74-138
https://www.benchchem.com/product/b15544473/docs?utm_src=pdf-body-img#technical-guide-physicochemical-and-solubility-profile-of-jj-74-138
https://www.benchchem.com/product/b15544473/docs?utm_src=pdf-body#technical-guide-physicochemical-and-solubility-profile-of-jj-74-138
https://www.benchchem.com/product/b15544473/docs?utm_src=pdf-body#technical-guide-physicochemical-and-solubility-profile-of-jj-74-138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Compound
Synthesis/Acquisition

Prostate Cancer
Cell Line Culture

Treat Cells with
(+)-JJ-74-138

Cell Viability
Assay

Western Blot for
AR Expression

qPCR for AR Target
Gene Expression

Data Analysis

Conclusion on
In Vitro Activity

Click to download full resolution via product page

Caption: Workflow for in vitro evaluation of (+)-JJ-74-138.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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